Cas no 658697-40-6 (2-Butenedioic acid, 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]-, dimethylester, (2E)-)

• Product Name: 2-Butenedioic acid, 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]-, dimethylester, (2E)-
• CAS No: 658697-40-6
• MF: C₁₂H₁₂O₇
• MW: 268.219484329224
• CID: 1696610
• Update Time: 2024-09-02

2-Butenedioic acid, 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]-, dimethylester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]-, dimethylester, (2E)-
• 2-Butenedioic acid, 2-[(2-methyl-4-oxo-4H-pyran-3-yl)oxy]-, 1,4-dimethyl ester, (2E)-

• Inchi： 1S/C12H12O7/c1-7-11(8(13)4-5-18-7)19-9(12(15)17-3)6-10(14)16-2/h4-6H,1-3H3/b9-6+
• InChI Key： NIKDHNSXQNKSSP-RMKNXTFCSA-N
• SMILES： C(OC)(=O)/C(/OC1C(=O)C=COC=1C)=C\C(OC)=O

Computed Properties

• Exact Mass: 268.05826

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 415.8±45.0 °C(Predicted)
• PSA: 88.13